Cas no 83263-82-5 (BL-246)

• Product name: BL-246
• CAS No: 83263-82-5
• MF: C₁₅H₂₃ClN₂O₄
• MW: 330.807123422623
• CID: 988681
• PubChem ID: 3068251

BL-246 Chemical and Physical Properties

Names and Identifiers

• BL-246
• ethyl N-[4-[3-(cyclopropylamino)-2-hydroxypropoxy]phenyl]carbamate,hydrochloride
• 83263-82-5
• DTXSID001003237
• Ethyl {4-[3-(cyclopropylamino)-2-hydroxypropoxy]phenyl}carbamate--hydrogen chloride (1/1)
• Carbamic acid, (4-(3-(cyclopropylamino)-2-hydroxypropoxy)phenyl)-, ethyl ester, monohydrochloride

• Inchi： InChI=1S/C15H22N2O4.ClH/c1-2-20-15(19)17-12-5-7-14(8-6-12)21-10-13(18)9-16-11-3-4-11;/h5-8,11,13,16,18H,2-4,9-10H2,1H3,(H,17,19);1H
• InChI Key： GLYDTPRQPRPPMY-UHFFFAOYSA-N
• SMILES： CCOC(=O)NC1=CC=C(C=C1)OCC(CNC2CC2)O.Cl

Computed Properties

• Exact Mass: 330.1346349g/mol
• Monoisotopic Mass: 330.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8Ų